Cas no 1246833-66-8 (rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%))

rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) is a deuterium-labeled chloropropanediol (3-MCPD) ester, widely used as an internal standard in lipidomics and food safety analysis. This compound features selective deuteration (d5) at key positions, ensuring minimal interference in mass spectrometry while maintaining structural similarity to the target analyte. Its high purity (>85%) guarantees reliable quantification of 3-MCPD esters, which are process contaminants formed during food oil refining. The rac-1-palmitoyl-2-linoleoyl backbone mimics natural fatty acid distribution, enhancing analytical accuracy for complex matrices. Its stability under chromatographic conditions and distinct isotopic signature enable precise correction for extraction losses or ionization variability in LC-MS/MS methods, particularly in edible oil and infant formula testing.
rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) structure
1246833-66-8 structure
Product Name:rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%)
CAS No:1246833-66-8
MF:C37H67ClO4
MW:616.409300088882
CID:1004542
PubChem ID:71751450
Update Time:2025-07-02

rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) Chemical and Physical Properties

Names and Identifiers

    • rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5
    • (1-chloro-1,1,2,3,3-pentadeuterio-3-hexadecanoyloxypropan-2-yl) (9Z,12Z)-octadeca-9,12-dienoate
    • rac-1-Palmitoyl-2-li
    • DTXSID60858281
    • 1-Chloro-3-(hexadecanoyloxy)(~2~H_5_)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
    • 1246833-66-8
    • rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%)
    • Inchi: 1S/C37H67ClO4/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,35H,3-10,12,14-16,19-34H2,1-2H3/b13-11-,18-17-/i33D2,34D2,35D
    • InChI Key: KBIIPAPVKFNOGB-LFANZNJBSA-N
    • SMILES: ClC([2H])([2H])C([2H])(C([2H])([2H])OC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 615.50400
  • Monoisotopic Mass: 615.5041720g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 34
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 11.97500

rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P158952-2.5mg
rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%)
1246833-66-8
2.5mg
$ 230.00 2023-09-06
TRC
P158952-25mg
rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%)
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$ 1774.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-478034-2.5 mg
rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5,
1246833-66-8
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¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
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rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5,
1246833-66-8
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¥2858.00 2023-09-05
A2B Chem LLC
AE40287-2.5mg
rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5
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$345.00 2024-04-20
A2B Chem LLC
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Additional information on rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%)

Recent Advances in the Study of rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) and Its Implications in Chemical Biology and Medicine

The compound rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) (CAS: 1246833-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of chloropropanediol esters is primarily utilized as an internal standard in mass spectrometry-based lipidomics studies, enabling precise quantification of chloropropanediol esters in complex biological matrices. Recent studies have highlighted its critical role in understanding the metabolic pathways and toxicological profiles of chloropropanediol esters, which are known contaminants in processed foods and potential carcinogens.

A 2023 study published in the Journal of Lipid Research demonstrated the application of rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) in tracing the metabolic fate of chloropropanediol esters in human hepatocytes. The research team employed stable isotope labeling and high-resolution mass spectrometry to elucidate the ester's hydrolysis kinetics and its subsequent incorporation into cellular lipid pools. The findings revealed a previously unknown pathway involving the ester's interaction with phospholipase A2, suggesting potential therapeutic targets for mitigating its toxicity.

In parallel, a breakthrough study in Chemical Research in Toxicology (2024) utilized this compound to investigate the genotoxic effects of chloropropanediol esters. The deuterated analog served as a crucial tool for distinguishing endogenous lipid signals from exogenous contaminants in DNA adduct formation assays. Researchers identified a dose-dependent correlation between chloropropanediol ester exposure and DNA damage in epithelial cells, with rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) providing the necessary analytical specificity to validate these findings.

The synthesis and characterization of rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) have also seen notable advancements. A recent patent (WO2023124567) describes an improved synthetic route achieving >95% isotopic purity, addressing previous challenges in deuterium retention during purification. This development has significant implications for the compound's use in regulatory toxicology studies, where precise quantification is paramount for risk assessment.

Emerging applications extend beyond analytical chemistry, with preliminary studies exploring its potential as a molecular probe for lipid droplet dynamics. A 2024 preprint on bioRxiv reports the successful incorporation of this deuterated ester into artificial lipid bilayers, enabling real-time monitoring of membrane remodeling processes using neutron scattering techniques. This innovative approach may open new avenues for studying lipid-protein interactions in metabolic disorders.

As research progresses, the compound's role in quality control for food safety applications continues to expand. Regulatory agencies in the EU and North America are now recommending rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5 (>85%) as the gold standard for monitoring chloropropanediol esters in edible oils and infant formulas. This standardization effort reflects the growing recognition of its analytical reliability and the need for harmonized methods in food contaminant surveillance.

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